Cas no 18507-89-6 (Decoquinate)

• Product Name: Decoquinate
• CAS No: 18507-89-6
• MF: C₂₄H₃₅NO₅
• MW: 417.538407564163
• MDL: MFCD00673686
• CID: 51064
• PubChem ID: 160871397
• Update Time: 2025-11-02

Decoquinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(decyloxy)-7-ethoxy-4-hydroxyquinoline-3-carboxylate
• Decoquinate
• ethyl 6-decoxy-7-ethoxy-4-oxo-1H-quinoline-3-carboxylate
• 3-Quinolinecarboxylic acid (6-(decyloxy)-7-ethoxy-4-hydroxy
• 3-Quinolinecarboxylic acid, 6-(decyloxy)-7-ethoxy-4-hydroxy-, ethyl ester
• 6-(Decyloxy)-7-ethoxy-4-hydroxy-3-quinolinecarboxylic acid ethyl ester
• 6-decyloxy-7-ethoxy-4-hydroxy-3-quinoline-carboxylic acid ethyl e
• 6-Decyloxy-7-ethoxy-4-hydroxy-3-quinolinecarboxylic acid ethyl ester
• 6-decyloxy-7-ethoxy-4-hydroxy-quinoline-3-carboxylic acid ethyl ester
• 6-Decyloxy-7-ethoxy-4-hydroxyquinoline-3-carboxylic Acid Ethyl Ester
• B 15497
• deccox
• DECCOX(DECOQUINATEPREMIX)
• Decox
• Decoxy
• e 756
• ethyl 6-decyloxy-7-ethoxy-4-hydroxy-3-quinolinate
• ethyl 6-n-decyloxy-7-ethoxy-4-hydroxyquinoline-3-Carboxylate
• M &amp
• UNII-534I52PVWH
• Ethyl 6-Decyloxy-7-ethoxy-4-hydroxyquinoline-3-carboxylate
• HC-1528
• Nsc339057
• Aids106129
• M & B 15497
• Aids-106129
• HC 1528
• Decoquinatum [INN-Latin]
• M&B 15497
• Decoquinato [INN-Spanish]
• Ethyl 6-(decyloxy)-7-ethoxy-4-hydroxy-3-quinolinecarboxylate
• M and B 15497
• 534I52PVWH
• C24H35NO5
• ethyl 6-decoxy-7-ethoxy-4-oxo-1H-quinoline-3-carboxylat
• CHEMBL416230
• NSC-759109
• SCHEMBL43853
• SR-05000001968
• F90392
• DECOQUINATE (MART.)
• Decoquinat
• DECOQUINATE [MART.]
• D03667
• Decoquinate 100 microg/mL in Acetonitrile/DMF
• EINECS 242-389-1
• DECOQUINATE [INN]
• NCGC00264109-01
• HMS2093D11
• 6-decoxy-7-ethoxy-4-oxo-1H-quinoline-3-carboxylic acid ethyl ester
• Tox21_112723
• ethyl 6-(n-decyloxy)-7-ethoxy-4-hydroxyquinoline-3-carboxylate
• HY-B1036
• CS-4555
• DeccoxTM
• NSC759109
• NSC 339057
• FT-0657664
• DECOQUINATE [GREEN BOOK]
• Deccox-M Medicated Powder for Whole Milk
• Q5249594
• AKOS022185844
• EDTADIMAGNESIUMSALT
• DB11394
• AS-13953
• AKOS015895953
• Ethyl 5-decyloxy-7-ethoxy-4-hydroxy-3-chinolincarboxylat
• D4192
• NCGC00181109-01
• JHAYEQICABJSTP-UHFFFAOYSA-N
• s4145
• DECOQUINATE [USAN]
• CAS-18507-89-6
• M&B-15497
• DECOQUINATE [MI]
• Decoquinate (USP/INN)
• NS00010345
• 18507-89-6
• Ethyl 6-decyloxy-7-ethoxy-4-hydroxy-3-quinolinecarboxylate
• SR-05000001968-1
• BCP28448
• DECOQUINATE, REFERENCE STANDARD
• Decoquinate, VETRANAL(TM), analytical standard
• Decoquinato
• DTXCID3026851
• DECOQUINATE [USP MONOGRAPH]
• DTXSID5046851
• Deccox (TN)
• DeccoxM
• NCGC00181109-03
• Pharmakon1600-01505356
• F21439
• M. and B. 15497
• J-521161
• A812918
• BRD-K17641316-001-01-4
• SBI-0206843.P001
• Ethyl 4-Hydroxy-6-(decyloxy)-7-ethoxyquinoline-3-carboxylate
• Decoquinate, United States Pharmacopeia (USP) Reference Standard
• MFCD00673686
• Decoquinate [USAN:USP:INN:BAN]
• ethyl 6-decoxy-7-ethoxy-4-hydroxy-quinoline-3-carboxylate
• Tox21_112723_1
• NSC-339057
• DECOQUINATE [USP-RS]
• Ethyl-6-(Decycloxy)-7-ethoxy-4-hydroxy-3-quinolinecarboxylate
• Decoquinatum
• AB01563292_02
• AB01563292_01
• DB-065512
• BRD-K17641316-213-01-5
• BRD-K17641316-001-02-2
• BRD-K17641316-001-04-8
• BRD-K17641316-001-03-0

• MDL： MFCD00673686
• Inchi： 1S/C24H35NO5/c1-4-7-8-9-10-11-12-13-14-30-21-15-18-20(16-22(21)28-5-2)25-17-19(23(18)26)24(27)29-6-3/h15-17H,4-14H2,1-3H3,(H,25,26)
• InChI Key： JHAYEQICABJSTP-UHFFFAOYSA-N
• SMILES： O(C1=CC2C(C(C(=O)OCC)=CNC=2C=C1OCC)=O)CCCCCCCCCC

Computed Properties

• Exact Mass: 417.25200
• Monoisotopic Mass: 417.251523
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 15
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 6.8
• Topological Polar Surface Area: 73.9

Experimental Properties

• Color/Form: Powder
• Density: 1.078
• Melting Point: 241.0 to 245.0 deg-C
• Boiling Point: 537.7°C at 760 mmHg
• Flash Point: 279 °C
• Refractive Index: 1.514
• Solubility: DMSO 0.01 mg/mL Water <1 mg/mL Ethanol <1 mg/mL
• PSA: 77.88000
• LogP: 6.03530
• Merck: 2854

Decoquinate Security Information

• Signal Word：None
• Hazard Statement： H413
• Warning Statement： P273; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• RTECS：VB1983800
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on Decoquinate

Decoquinate (CAS No. 18507-89-6): A Comprehensive Guide to Its Properties, Applications, and Market Trends

Decoquinate (CAS No. 18507-89-6) is a well-known veterinary anticoccidial agent widely used in animal health management. This quinolone derivative has gained significant attention due to its efficacy in controlling coccidiosis, a parasitic disease affecting livestock and poultry. With the growing demand for sustainable animal farming and antibiotic alternatives, Decoquinate has emerged as a key player in the animal feed additives market.

The chemical structure of Decoquinate features a 6-decyloxy-7-ethoxy-4-hydroxyquinoline-3-carboxylic acid ethyl ester backbone, which contributes to its unique mode of action. Unlike traditional antibiotics, Decoquinate selectively targets the mitochondrial electron transport chain in coccidia, disrupting energy production and leading to parasite death. This mechanism minimizes the risk of antibiotic resistance, making it a preferred choice for prophylactic coccidiosis control in modern animal husbandry.

Recent studies highlight the growing importance of Decoquinate in poultry production systems, particularly in broiler chickens where coccidiosis can cause significant economic losses. Farmers and veterinarians are increasingly adopting Decoquinate-based feed premixes as part of integrated parasite management programs. The compound's low toxicity profile and favorable withdrawal periods make it compatible with organic farming practices and meet stringent food safety regulations worldwide.

The global market for Decoquinate products is experiencing steady growth, driven by rising concerns about foodborne pathogens and the need for residue-free meat production. Major agricultural regions including North America, Europe, and Asia-Pacific are witnessing increased adoption of Decoquinate formulations in commercial feed operations. Industry reports suggest that the veterinary antiprotozoal market will continue to expand, with Decoquinate maintaining its position as one of the most cost-effective solutions for coccidia prevention.

From a technical perspective, Decoquinate demonstrates excellent thermal stability during feed processing, ensuring consistent efficacy in final products. Its lipophilic nature allows for optimal distribution in feed matrices while maintaining bioavailability. Recent innovations in microencapsulation technologies have further enhanced the performance characteristics of Decoquinate preparations, addressing challenges related to uniform dispersion in feed mixtures.

Environmental considerations have become increasingly important in the evaluation of veterinary pharmaceuticals. Decoquinate scores favorably in this regard, exhibiting low environmental persistence and minimal impact on soil microbial communities. Regulatory agencies including the FDA and EMA have established comprehensive guidelines for the safe use of Decoquinate in animal nutrition, with particular emphasis on proper dosage regimens and withdrawal periods before slaughter.

Research continues to explore new applications for Decoquinate beyond its traditional use in poultry. Preliminary studies suggest potential benefits in ruminant health management, particularly for controlling certain protozoal infections in calves. The scientific community is also investigating synergistic combinations of Decoquinate with natural alternatives such as phytogenic compounds, aiming to develop next-generation anticoccidial formulations with enhanced spectrum of activity.

Quality control remains paramount in Decoquinate manufacturing, with strict specifications for purity levels and impurity profiles. Advanced analytical techniques including HPLC-UV and mass spectrometry are routinely employed to ensure batch-to-batch consistency. The pharmaceutical-grade production of Decoquinate adheres to GMP standards, guaranteeing the safety and efficacy of commercial products available to animal health professionals.

As consumer awareness about antibiotic stewardship grows, Decoquinate stands out as a valuable tool in the transition toward responsible antimicrobial use in agriculture. Its targeted action against coccidia, combined with minimal impact on gut microbiota, positions it favorably in the evolving landscape of sustainable livestock production. Industry experts anticipate continued innovation in Decoquinate delivery systems and combination therapies to address emerging challenges in parasite control.

For researchers and industry professionals seeking detailed technical information, the physicochemical properties of Decoquinate include a molecular weight of 417.55 g/mol, melting point of 86-88°C, and solubility characteristics that influence its formulation strategies. These parameters are critical for developing effective Decoquinate-containing products that meet the diverse needs of modern animal production systems while complying with global regulatory standards.